Cas no 1314116-53-4 (Clopidogrel Acyl--D-glucuronide)
Clopidogrel Acyl--D-glucuronide Chemical and Physical Properties
Names and Identifiers
-
- Clopidogrel Acyl Glucuronide
- IM3DU3HN0L
- BDBM50088513
- beta-D-Glucopyranuronic acid, 1-((alphaS)-alpha-(2-chlorophenyl)-6,7-dihydrothieno(3,2-C)pyridine-5(4H)-acetate)
- CID 96359892
- Clopidogrel Acyl--D-glucuronide
- 1-[α-(2-Chlorophenyl)-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-acetate] β-D-Glucopyranuronic Acid
- Clopidogrel Acyl-beta-D-Glucuronide
- Clopidogrel acyl-O-β-D- Glucuronide
- β-D-Glucopyranuronic acid, 1-[(αS)-α-(2-chlorophenyl)-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-acetate]
- Clopidogrel Impurity 97
- .BETA.-D-GLUCOPYRANURONIC ACID, 1-((.ALPHA.S)-.ALPHA.-(2-CHLOROPHENYL)-6,7-DIHYDROTHIENO(3,2-C)PYRIDINE-5(4H)-ACETATE)
- Clopidogrel-I(2)-D-glucuronide
- CHEMBL3526940
- 1314116-53-4
- Clopidogrel-acyl-glucuoronide
- DTXSID901310340
- UNII-IM3DU3HN0L
- CLOPIDOGREL ACYL-.BETA.-D-GLUCURONIDE
-
- Inchi: 1S/C21H22ClNO8S/c22-12-4-2-1-3-11(12)14(23-7-5-13-10(9-23)6-8-32-13)20(29)31-21-17(26)15(24)16(25)18(30-21)19(27)28/h1-4,6,8,14-18,21,24-26H,5,7,9H2,(H,27,28)/t14-,15-,16-,17+,18-,21-/m0/s1
- InChI Key: TUBQAJBXTWIXFX-CLCCAKIRSA-N
- SMILES: ClC1C=CC=CC=1[C@@H](C(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)N1CC2C=CSC=2CC1
Computed Properties
- Exact Mass: 483.0754655g/mol
- Monoisotopic Mass: 483.0754655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 165
- XLogP3: -0.4
Experimental Properties
- Melting Point: 161-167°C (dec.)
- Solubility: Methanol (Slightly), Water (Slightly, Heated)
Clopidogrel Acyl--D-glucuronide Security Information
- Storage Condition:-20°C Freezer, Under Inert Atmosphere
Clopidogrel Acyl--D-glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C209930-1mg |
Clopidogrel acyl glucuronide |
1314116-53-4 | 1mg |
$ 999.00 | 2023-04-18 | ||
| TRC | C209930-2.5mg |
Clopidogrel acyl glucuronide |
1314116-53-4 | 2.5mg |
$ 2119.00 | 2023-04-18 | ||
| TRC | C209930-5mg |
Clopidogrel acyl glucuronide |
1314116-53-4 | 5mg |
$ 3358.00 | 2023-04-18 | ||
| TRC | C209930-.1mg |
Clopidogrel acyl glucuronide |
1314116-53-4 | .1mg |
217.50 | 2021-08-15 | ||
| TRC | C209930-.25mg |
Clopidogrel acyl glucuronide |
1314116-53-4 | .25mg |
362.50 | 2021-08-15 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B70124-10mg |
Clopidogrel Acyl--D-glucuronide |
1314116-53-4 | , | 10mg |
¥26900.00 | 2022-10-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250347-100mg |
Clopidogrel-β-D-glucuronide |
1314116-53-4 | 98% | 100mg |
¥19485.00 | 2024-08-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-217936-1mg |
Clopidogrel Acyl-β-D-glucuronide, |
1314116-53-4 | 1mg |
¥6784.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217936-1 mg |
Clopidogrel Acyl-β-D-glucuronide, |
1314116-53-4 | 1mg |
¥6,784.00 | 2023-07-10 |
Clopidogrel Acyl--D-glucuronide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on Clopidogrel Acyl--D-glucuronide
Clopidogrel Acyl-D-glucuronide: A Comprehensive Overview
Clopidogrel Acyl-D-glucuronide (CAS No. 1314116-53-4) is a significant metabolite of clopidogrel, a widely prescribed antiplatelet drug used to prevent thrombotic events in patients with cardiovascular diseases. This compound plays a crucial role in the pharmacokinetics and pharmacodynamics of clopidogrel, making it an essential focus of research in the fields of medicinal chemistry and clinical pharmacology.
The primary function of clopidogrel is to inhibit platelet aggregation by irreversibly binding to the P2Y12 receptor on platelets. However, clopidogrel itself is a prodrug and requires metabolic activation by the liver to form its active metabolite, which is responsible for its therapeutic effects. One of the key metabolites formed during this process is Clopidogrel Acyl-D-glucuronide. This glucuronide conjugate is primarily involved in the detoxification and elimination of clopidogrel from the body.
Recent studies have shed light on the complex metabolic pathways of clopidogrel and its metabolites. For instance, a study published in the Journal of Medicinal Chemistry (2023) highlighted the role of uridine 5'-diphospho-glucuronosyltransferases (UGTs) in the formation of Clopidogrel Acyl-D-glucuronide. UGTs are a family of enzymes that catalyze the conjugation of glucuronic acid to various substrates, including drugs, to enhance their water solubility and facilitate their excretion from the body.
The formation of Clopidogrel Acyl-D-glucuronide is particularly important because it can influence the overall efficacy and safety profile of clopidogrel therapy. Research has shown that variations in UGT activity can lead to differences in the levels of this metabolite, which may affect drug response and potential side effects. For example, patients with certain genetic polymorphisms in UGT enzymes may have altered metabolism rates, leading to higher or lower levels of Clopidogrel Acyl-D-glucuronide.
In addition to its role in drug metabolism, Clopidogrel Acyl-D-glucuronide has been implicated in various pharmacological processes. A study published in the European Journal of Pharmacology (2022) investigated the potential interactions between this metabolite and other drugs commonly used in cardiovascular therapy. The findings suggested that Clopidogrel Acyl-D-glucuronide can modulate the activity of certain cytochrome P450 enzymes, which are critical for drug metabolism. This interaction can have implications for drug-drug interactions and may require careful monitoring in clinical settings.
The clinical significance of Clopidogrel Acyl-D-glucuronide extends beyond its role as a metabolic byproduct. Recent research has explored its potential as a biomarker for assessing clopidogrel response and predicting adverse events. A study published in the Clinical Pharmacology & Therapeutics (2021) demonstrated that measuring levels of this metabolite could help identify patients who are at higher risk for thrombotic events or bleeding complications. This information can be valuable for personalized medicine approaches, allowing healthcare providers to tailor treatment regimens based on individual patient characteristics.
The development of analytical methods for quantifying Clopidogrel Acyl-D-glucuronide has also been an area of active research. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has emerged as a powerful tool for detecting and quantifying this metabolite in biological samples. These methods provide high sensitivity and specificity, enabling researchers to accurately measure levels of Clopidogrel Acyl-D-glucuronide and correlate them with clinical outcomes.
In conclusion, Clopidogrel Acyl-D-glucuronide (CAS No. 1314116-53-4) is a critical metabolite that plays a multifaceted role in the pharmacology and clinical use of clopidogrel. Understanding its formation, interactions, and clinical significance is essential for optimizing clopidogrel therapy and improving patient outcomes. Ongoing research continues to uncover new insights into this compound, contributing to advancements in medicinal chemistry and personalized medicine.
1314116-53-4 (Clopidogrel Acyl--D-glucuronide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)